![molecular formula C25H42N8O8 B044837 Enterostatin (pig, rat) CAS No. 117137-85-6](/img/structure/B44837.png)
Enterostatin (pig, rat)
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Overview
Description
Enterostatin is a pentapeptide derived from a proenzyme in the gastrointestinal tract called procolipase . It reduces food intake, particularly fat intake, when given peripherally or into the brain . It’s also known as Procolipase activation peptide; APGPR; L-Alanyl-L-prolylglycyl-L-prolyl-L-arginine .
Synthesis Analysis
Enterostatin is the amino terminal pentapeptide produced by proteolytic cleavage of pancreatic procolipase and released into the small intestine during digestion of fat catalyzed by pancreatic lipase and its protein cofactor colipase . It specifically suppresses fat intake or high-fat intake as opposed to high-carbohydrate diets .Molecular Structure Analysis
The empirical formula of Enterostatin (pig, rat) is C25H42N8O8 . Its molecular weight is 582.65 .Chemical Reactions Analysis
Enterostatin is created in the intestine by pancreatic procolipase, the other colipase serving as an obligatory cofactor for pancreatic lipase during fat digestion . An increased high-fat diet will cause the procolipase gene transcription and enterostatin to release into the gastrointestinal lumen .Physical And Chemical Properties Analysis
Enterostatin (pig, rat) has the empirical formula C25H42N8O8 and a molecular weight of 582.65 . It is a solid substance .Mechanism of Action
The mechanism for the decreased fat intake is dependent on cholecystokinin pathways as well as melanocortin pathways, which involves an inhibition of gastric motility in the intestine, a release of serotonin centrally and a suppression of the fat-specific hunger hormone, agouti-related peptide (AgRP) . The receptor for enterostatin is the β-subunit of F1-ATPase being localized to the plasma membrane in target cells .
Safety and Hazards
Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
Enterostatin might play a role in the enteroinsular axis as an anti-incretin agent . The fact that the production of enterostatin and its receptor is strongly stimulated by dietary fat suggests that enterostatin works as a feedback signal in promoting regulation of fat intake and utilization of fat as energy substrate .
properties
IUPAC Name |
2-[[1-[2-[[1-(2-amino-3-methylbutanoyl)pyrrolidine-2-carbonyl]amino]-3-carboxypropanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H42N8O8/c1-13(2)19(26)23(39)33-11-5-8-17(33)21(37)31-15(12-18(34)35)22(38)32-10-4-7-16(32)20(36)30-14(24(40)41)6-3-9-29-25(27)28/h13-17,19H,3-12,26H2,1-2H3,(H,30,36)(H,31,37)(H,34,35)(H,40,41)(H4,27,28,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KONFXBWESLMOCK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)N1CCCC1C(=O)NC(CC(=O)O)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H42N8O8 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00433319 |
Source
|
Record name | Enterostatin (pig, rat) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00433319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
582.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
117137-85-6 |
Source
|
Record name | Enterostatin (pig, rat) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00433319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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